Leucettine L41
Leucettine L41
A potent inhibitor of DYRKs and CLKs. Interacts also with GSK-3α/β, CK2 and PIM1. Interacts with the complex IKfyve/Vac14/Fig4. Modulates alternative splicing of pre-mRNA in various cellular systems. Neuroprotective against APP-induced cell death. Useful to study and modulate pre-RNA splicing. Potential compound for Alzheimer/'s disease and diseases involving abnormal pre-mRNA splicing. Potential compound to study Down syndrome (inhibition of DYRK1A). Neuroprotective against glutamate-induced cell death.
Brand Name:
Vulcanchem
CAS No.:
1112978-84-3
VCID:
VC0003435
InChI:
InChI=1S/C17H13N3O3/c21-16-13(8-11-6-7-14-15(9-11)23-10-22-14)19-17(20-16)18-12-4-2-1-3-5-12/h1-9H,10H2,(H2,18,19,20,21)/b13-8-
SMILES:
C1OC2=C(O1)C=C(C=C2)C=C3C(=O)N=C(N3)NC4=CC=CC=C4
Molecular Formula:
C17H13N3O3
Molecular Weight:
307.3 g/mol
Leucettine L41
CAS No.: 1112978-84-3
Inhibitors
VCID: VC0003435
Molecular Formula: C17H13N3O3
Molecular Weight: 307.3 g/mol
Purity: >98% by NMR
| CAS No. | 1112978-84-3 |
|---|---|
| Product Name | Leucettine L41 |
| Molecular Formula | C17H13N3O3 |
| Molecular Weight | 307.3 g/mol |
| IUPAC Name | (5Z)-2-anilino-5-(1,3-benzodioxol-5-ylmethylidene)-1H-imidazol-4-one |
| Standard InChI | InChI=1S/C17H13N3O3/c21-16-13(8-11-6-7-14-15(9-11)23-10-22-14)19-17(20-16)18-12-4-2-1-3-5-12/h1-9H,10H2,(H2,18,19,20,21)/b13-8- |
| Standard InChIKey | PGPHHJBZEGSUNE-JYRVWZFOSA-N |
| Isomeric SMILES | C1OC2=C(O1)C=C(C=C2)/C=C\3/C(=O)N=C(N3)NC4=CC=CC=C4 |
| SMILES | C1OC2=C(O1)C=C(C=C2)C=C3C(=O)N=C(N3)NC4=CC=CC=C4 |
| Canonical SMILES | C1OC2=C(O1)C=C(C=C2)C=C3C(=O)N=C(N3)NC4=CC=CC=C4 |
| Appearance | Beige solid |
| Description | A potent inhibitor of DYRKs and CLKs. Interacts also with GSK-3α/β, CK2 and PIM1. Interacts with the complex IKfyve/Vac14/Fig4. Modulates alternative splicing of pre-mRNA in various cellular systems. Neuroprotective against APP-induced cell death. Useful to study and modulate pre-RNA splicing. Potential compound for Alzheimer/'s disease and diseases involving abnormal pre-mRNA splicing. Potential compound to study Down syndrome (inhibition of DYRK1A). Neuroprotective against glutamate-induced cell death. |
| Purity | >98% by NMR |
| Synonyms | (5Z)-5-(1,3-Benzodioxol-5-yl)methylene-2-phenylamino-3,5-dihydro-4H-imidazol-4one |
| PubChem Compound | 25230621 |
| Last Modified | Nov 14 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume